Potassium epoxysuccinate

• Molecular Formula: C4H2K2O5
• Molecular Weight: 208.25 g/mol
• IUPAC Name: dipotassium;oxirane-2,3-dicarboxylate
• InChI: InChI=1S/C4H4O5.2K/c5-3(6)1-2(9-1)4(7)8;;/h1-2H,(H,5,6)(H,7,8);;/q;2*+1/p-2
• InChI Key: IONWUDUSGKXPMQ-UHFFFAOYSA-L
• Canonical SMILES: C1(C(O1)C(=O)[O-])C(=O)[O-].[K+].[K+]

Description

Potassium epoxysuccinate is a useful research compound. Its molecular formula is C4H2K2O5 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Potassium epoxysuccinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Potassium epoxysuccinate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 2-liter three-neck flask was charged with 280 g of maleic anhydride and 428 ml of ultrapure water for dissolution. To the aqueous solution, 500 g of 48 wt % potassium hydroxide aqueous solution was added dropwise using a dropping funnel with cooling to keep the temperature at room temperature. Then, 18.8 g of sodium tungstate was added, and subsequently 332 g of 35% hydrogen peroxide water was added dropwise. The mixture was stirred for about 30 minutes, and 115 g of 48 wt % potassium hydroxide aqueous solution was gradually added. In this case, the flask was quickly cooled to keep the reaction temperature at 55 to 65° C. Then, the reaction mixture was kept at 65 to 60° C. for 30 minutes, to obtain a potassium epoxysuccinate aqueous solution. The aqueous solution was cooled to room temperature and concentrated to 300 ml, and it was poured into 1 liter of acetone. The produced precipitate was secured by filtration, for isolation as potassium epoxysuccinate.